Cas no 156724-45-7 (Propanamide,N-[1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-3-methyl-4-piperidinyl]-N-phenyl-)

• Product name: Propanamide,N-[1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-3-methyl-4-piperidinyl]-N-phenyl-
• CAS No: 156724-45-7
• MF: C₂₂H₃₁N₃O₂
• MW: 369.500445604324
• CID: 221848
• PubChem ID: 3074347

Propanamide,N-[1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-3-methyl-4-piperidinyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-3-methyl-4-piperidinyl]-N-phenyl-
• Propanamide, N-(1-(2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl)-3-methyl-4-piperidinyl)-N-phenyl-
• N-[1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-3-methylpiperidin-4-yl]-N-phenylpropanamide
• 156724-45-7
• N-{1-[2-Hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-3-methylpiperidin-4-yl}-N-phenylpropanamide
• DTXSID20935507

• Inchi： InChI=1S/C22H31N3O2/c1-4-21(27)25(18-8-6-5-7-9-18)19-11-13-24(14-17(19)3)15-20(26)22-16(2)10-12-23-22/h5-10,12,17,19-20,23,26H,4,11,13-15H2,1-3H3
• InChI Key： MQTHRMLXQJYOHK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=CN1)CN1CCC(N(C2C=CC=CC=2)C(=O)CC)C(C)C1

Computed Properties

• Exact Mass: 369.24183
• Monoisotopic Mass: 369.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.146
• Boiling Point: 410.1°C at 760 mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.592
• PSA: 59.57